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Compound Focus: tBuBrettPhos Pd G3

CAS No.: 1536473-72-9

Cat. No.: S820276

Experimental Data and Protocols

The search results provide specific experimental data for tBuBrettPhos Pd G3, demonstrating its

performance in the synthesis of fluorinated alkyl aryl ethers [1].

Optimized Protocol for tBuBrettPhos Pd G3

The procedure below is adapted from a published study on coupling (hetero)aryl bromides with fluorinated
alcohols [1].

e Catalyst: tBuBrettPhos Pd G3 (1 mol%)
e Base: Cs2COs3

¢ Solvent: Toluene

¢ Reaction Temperature: 100 °C

¢ Reaction Time: 0.5 to 2 hours

Under these conditions, the reaction demonstrated excellent functional group tolerance, accommodating
electron-rich and electron-poor (hetero)arenes, as well as sensitive groups like sulfones, esters, ketones,
aldehydes, and nitro groups [1]. The following diagram outlines the general catalytic cycle for this C-O

cross-coupling reaction.

Performance Data for tBuBrettPhos Pd G3
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The table below summarizes the yield of coupled products from various (hetero)aryl bromides with 2,2,2-

trifluoroethanol, as reported in the study [1].

Aryl Bromide Substrate Product Structure Yield (%)

4-Bromobenzophenone 70

1-Bromo-4-morpholinobenzene 89 (isolated)

Methyl 4-bromobenzoate 93
4-Bromobenzonitrile 92
6-Bromogquinoline 90

oris no longer available.
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How to Choose the Right Catalyst

Your choice between these two catalysts should be guided by the specific challenge of your reaction.

e Choose tBuBrettPhos Pd G3 if: You are working on C-O cross-coupling involving fluorinated
alcohols or need to couple a broad range of (hetero)aryl bromides, including those with sensitive
functional groups [1]. It is also recommended for the hydroxylation of aryl halides to form phenols

2].
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¢ Choose RockPhos Pd G3 if: Your primary goal is the arylation of aliphatic alcohols, particularly
challenging secondary or primary alcohols, to form diaryl ethers under mild conditions [3] [4] [5].

The workflow below can help guide your decision-making process for selecting the appropriate catalyst.

Start: Need a Pd G3 Precatalyst

Is the main goal C-O coupling
with a fluorinated alcohol?

Is the main goal arylation
of an aliphatic alcohol?

Yes Yes

Is the reaction a C—N coupling
or hydroxylation?

Use RockPhos Pd G3

Evaluate other G3 precatalysts

(e.8., AdCyBrettPhos) Use tBuBrettPhos Pd G3

Click to download full resolution via product page
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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